![molecular formula C15H10FN3OS B2456559 3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide CAS No. 392243-37-7](/img/structure/B2456559.png)
3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
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Overview
Description
“3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide” is a compound that belongs to the 1,3,4-thiadiazole class . This class of compounds has gained prominence due to their wide variety of biological activities . They have been reported to exhibit potential antiglaucoma, anti-inflammatory, antitumor, antiulcer, antibacterial, antiviral, analgesic, antiepileptic, antifungal, and radioprotective properties .
Synthesis Analysis
New 1,3,4-thiadiazole-based compounds were designed and synthesized . The results of their anticancer effects were assessed by MTT assay against PC3 (prostate cancer), HT-29 (colon cancer), and SKNMC (neuroblastoma) cell lines . According to the analysis of structure-activity relationship, compounds with a methoxy group as an electron-donating moiety rendered higher activity than a nitro group as an electron-withdrawing group .
Scientific Research Applications
Antibacterial Activity
1,3,4-Thiadiazole molecules, which are structurally similar to the compound , have been synthesized and studied for their antibacterial activity . These molecules have shown inhibitory effects on various bacteria strains such as Klebsiella pneumoniae and Staphylococcus hominis .
CT-DNA Binding
The interaction of 1,3,4-thiadiazole molecules with calf thymus-DNA (CT-DNA) has been investigated . This interaction is significant as it could potentially disrupt processes related to DNA replication .
Anticancer Activity
1,3,4-Thiadiazole derivatives have been considered as potential anticancer agents . They have the ability to disrupt processes related to DNA replication, which allows them to inhibit replication of both bacterial and cancer cells .
Cytotoxic Properties
1,3,4-Thiadiazole derivatives have shown cytotoxic properties . These compounds have been increasingly investigated due to their broad spectrum of pharmacological properties .
Antagonist of Voltage-Gated Sodium Channels
1,3,4-Thiadiazole moiety has been researched as an antagonist of voltage-gated sodium channels . This could have potential applications in the treatment of various neurological disorders.
Anti-Inflammatory and Analgesic Activities
Indole derivatives, which are structurally similar to the compound , have shown anti-inflammatory and analgesic activities . This suggests that “3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide” might also have similar properties.
Future Directions
The future directions for the research and development of “3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide” and similar compounds could involve further exploration of their anticancer effects and potential applications in other areas of medicine . Despite significant advances in medicine, the treatment of cancer remains a serious challenge . Therefore, new, effective drugs and anticancer strategies are still being sought .
Mechanism of Action
Target of Action
Compounds with a similar 1,3,4-thiadiazole scaffold have been found to exhibit a wide variety of biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
It is known that the thiazole ring, a key component of this compound, is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution , which could be key in its interaction with its targets.
Pharmacokinetics
It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could impact the bioavailability of the compound.
Result of Action
It is known that compounds with a similar 1,3,4-thiadiazole scaffold can exhibit a wide variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It is known that the thiazole ring, a key component of this compound, is stable in vivo due to its aromaticity .
properties
IUPAC Name |
3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FN3OS/c16-12-8-4-7-11(9-12)13(20)17-15-19-18-14(21-15)10-5-2-1-3-6-10/h1-9H,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBZSVMQHOHENJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide |
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